Cas no 350999-89-2 (3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde)
350999-89-2 structure
Product Name:3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:350999-89-2
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD01993814
CID:1468064
PubChem ID:776527
Update Time:2025-04-20
3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxaldehyde, 3-(4-ethylphenyl)-
- 3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde
- STK415418
- AKOS000112287
- MFCD01993814
- Z275170960
- Cambridge id 6131521
- ALBB-001067
- VS-07179
- 3-(4-Ethylphenyl)-1H-pyrazole-4-carboxaldehyde
- 5-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde
- CS-0206594
- EN300-6502267
- 350999-89-2
- AKOS005144409
- BBL022283
-
- MDL： MFCD01993814
- Inchi： 1S/C12H12N2O/c1-2-9-3-5-10(6-4-9)12-11(8-15)7-13-14-12/h3-8H,2H2,1H3,(H,13,14)
- InChI Key： KCNFDRWUCRJSDB-UHFFFAOYSA-N
- SMILES： O=CC1C=NNC=1C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 200.09506
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044998-1g |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 1g |
￡307.00 | 2022-03-01 | ||
| Fluorochem | 044998-5g |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 5g |
￡1021.00 | 2022-03-01 | ||
| Fluorochem | 044998-10g |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 10g |
￡1633.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028369-500mg |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 500mg |
2047.0CNY | 2021-07-10 | ||
| TRC | E258180-250mg |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E258180-500mg |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E258180-1000mg |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 1g |
$ 720.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028369-500mg |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 500mg |
2047CNY | 2021-05-07 | ||
| abcr | AB384113-500 mg |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 500MG |
€254.60 | 2022-03-24 | ||
| abcr | AB384113-1 g |
3-(4-Ethylphenyl)-1H-pyrazole-4-carbaldehyde |
350999-89-2 | 1g |
€299.00 | 2022-03-24 |
3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
350999-89-2 (3-(4-ethylphenyl)-1H-pyrazole-4-carbaldehyde) Related Products
- 350988-62-4(3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)
- 879996-61-9(3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde)
- 89449-76-3(Methanone, (3,6-diphenyl-4,5-pyridazinediyl)bis[phenyl-)
- 26033-20-5(3-Phenyl-1H-pyrazole-4-carbaldehyde)
- 56445-50-2(Methanone, (3-methyl-5-phenyl-1H-pyrazol-4-yl)phenyl-)
- 56767-20-5(Indeno[1,2-c]pyrazol-4(1H)-one, 3-phenyl-)
- 879996-63-1(1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-)
- 696646-74-9(3-[4-(propan-2-yl)phenyl]-1H-pyrazole-4-carbaldehyde)
- 696646-69-2(3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde)
- 720696-71-9(3-(2,5-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
